Einecs 299-830-6

• CAS: 93904-95-1
• Molecular Formula: C11H19NO4S
• Molecular Weight: 261.34 g/mol
• SMILES: CC(C)C1=CC=CC=C1S(=O)(=O)O.C(CO)N
• InChI: InChI=1S/C9H12O3S.C2H7NO/c1-7(2)8-5-3-4-6-9(8)13(10,11)12;3-1-2-4/h3-7H,1-2H3,(H,10,11,12);4H,1-3H2
• InChIKey: ABCSYOJZMJGCOO-UHFFFAOYSA-N

EINECS 299-830-6, formally designated as cumenesulphonic acid, compound with 2-aminoethanol (1:1), is a pre-formed salt integrating an alkylbenzene sulfonic acid with a primary alkanolamine. It is industrially classified as a hydrotrope, intermediate, and acid catalyst, with a molecular formula of C11H19NO4S and a molecular weight of 261.34 g/mol.

EINECS 299-830-6 (CAS 93904-95-1): Technical Procurement Profile for the 2-Aminoethanol Salt of Cumenesulphonic Acid

EINECS 299-830-6, formally designated as cumenesulphonic acid, compound with 2-aminoethanol (1:1), is a pre-formed salt integrating an alkylbenzene sulfonic acid with a primary alkanolamine [1]. It is industrially classified as a hydrotrope, intermediate, and acid catalyst, with a molecular formula of C11H19NO4S and a molecular weight of 261.34 g/mol [1]. In procurement contexts, it is critical to distinguish this specific ethanolamine salt from the free sulfonic acid (CAS 16066-35-6), sodium cumenesulfonate (CAS 28348-53-0), and ammonium cumenesulfonate (CAS 37475-88-0), each of which exhibits distinct physicochemical and safety profiles relevant to formulation design [1].

• [1] PubChem. (2026). Compound Summary for CID 44151896: Cumenesulphonic acid, compound with 2-aminoethanol (1:1). National Center for Biotechnology Information. View Source

Why EINECS 299-830-6 Cannot Be Inherently Substituted by Other Cumenesulfonate Salts

The substitution of EINECS 299-830-6 with chemically similar cumenesulfonates or the parent acid frequently leads to formulation failure due to critical divergences in ionic character, thermal stability, and regulatory hazard classification. Where the sodium salt (sodium cumenesulfonate) typically exists in aqueous solution with a boiling point near water (101°C) and carries a GHS hazard classification for irritation, the ethanolamine salt exhibits a distinctly higher molecular weight (261.34 vs. 222.24 g/mol), a markedly higher predicted boiling point (481.1°C), and, notably, a current GHS classification of 'Not Classified' for hazard communication [1][2]. These differences are not trivial; they directly impact processing windows in high-temperature catalysis and the regulatory burden of downstream formulations.

• [1] PubChem. (2026). Compound Summary for CID 44151896: Cumenesulphonic acid, compound with 2-aminoethanol (1:1). National Center for Biotechnology Information. View Source
• [2] Knowde. (2026). Sodium Cumenesulfonate - Naxonate 45SC. Nease Co. Technical Datasheet. View Source

Quantitative Performance and Safety Differentiation of EINECS 299-830-6 Versus Common Alternatives

Comparative Volatility and Thermal Stability: Ethanolamine Salt vs. Free Sulfonic Acid

High-strength differential evidence is limited for EINECS 299-830-6. The following represents the strongest available data for differentiating this compound from the closest available analog, the parent free acid. The salt formation with 2-aminoethanol dramatically alters the compound's thermal profile. The free acid, 4-isopropylbenzenesulfonic acid (p-cumenesulphonic acid), is reported to have a boiling point of 167°C at standard pressure [1]. The 2-aminoethanol salt, EINECS 299-830-6, exhibits a predicted boiling point of 481.1°C at 760 mmHg . This represents a nearly 3-fold increase, a critical differentiating factor for applications requiring high-temperature processing or vacuum distillation.

Evidence Dimension	Boiling Point (Predicted/Reported)
Target Compound Data	481.1°C at 760 mmHg (EINECS 299-830-6)
Comparator Or Baseline	167°C at 101,325 Pa (p-Cumenesulphonic Acid, CAS 16066-35-6)
Quantified Difference	+314.1°C increase (approx. 2.9x)
Conditions	Data sourced from supplier databases and predicted values; experimental conditions may vary.

Why This Matters

This quantifiable difference in thermal behavior directly impacts selection for high-temperature catalyst applications, dictating which compound can maintain integrity in processes where the free acid would volatilize.

• [1] 0elem.com. (n.d.). 4-Isopropylbenzenesulfonic Acid (CAS 16066-35-6) Physical Properties. Lingyuansu. View Source

Regulatory Advantage: GHS Hazard Communication Profile vs. Sodium Cumenesulfonate

A significant differentiator with direct impact on procurement and formulator liability is the GHS hazard classification. Public data aggregated by PubChem indicates that 1 of 1 reporting companies classified EINECS 299-830-6 as 'Not Classified' for GHS hazards [1]. In contrast, sodium cumenesulfonate is classified under GHS as a Category 2 skin irritant (H315) and a Category 2 eye irritant (H319) [2]. While the absence of classification does not imply absolute safety, the reported lack of positive GHS hazard endpoints can simplify regulatory documentation and reduce the burden of hazard labeling for downstream industrial or cleaning product formulations.

Evidence Dimension	GHS Hazard Classification
Target Compound Data	Not Classified (based on 1 of 1 company reports)
Comparator Or Baseline	H315 (Skin Irrit. 2), H319 (Eye Irrit. 2) for Sodium Cumenesulfonate (CAS 28348-53-0)
Quantified Difference	Presence of regulated hazard endpoints vs. absence
Conditions	Data based on company-submitted GHS classifications as aggregated by PubChem and ECHA public data.

Why This Matters

For procurement, this translates into a reduced risk profile on Safety Data Sheets (SDS), potentially lowering costs and complexity associated with hazardous material storage, handling, and shipping documentation.

• [1] PubChem. (2026). Compound Summary for CID 44151896: Cumenesulphonic acid, compound with 2-aminoethanol (1:1) - GHS Classification. National Center for Biotechnology Information. View Source
• [2] ECHA. (n.d.). Summary of Classification and Labelling for Sodium Cumenesulfonate (CAS 28348-53-0). European Chemicals Agency. View Source

Vapor Pressure Reduction and VOC Management vs. Free Sulfonic Acid

The vapor pressure of a compound is a key indicator of its potential to contribute to volatile organic compound (VOC) emissions and inhalation exposure in a manufacturing setting. The free sulfonic acid form has a reported vapor pressure of 69.8 Pa at 20°C [1]. For EINECS 299-830-6, the predicted vapor pressure is drastically lower at 4.56E-10 mmHg (approximately 6.08E-8 Pa) at 25°C . This difference, on the order of 9 logs of magnitude, indicates that the ethanolamine salt is functionally non-volatile under ambient conditions, offering a distinct advantage for occupational hygiene and compliance with VOC emission standards.

Evidence Dimension	Vapor Pressure
Target Compound Data	4.56E-10 mmHg at 25°C (~6.08E-8 Pa)
Comparator Or Baseline	69.8 Pa at 20°C (p-Cumenesulphonic Acid, CAS 16066-35-6)
Quantified Difference	Approximately 9 orders of magnitude lower
Conditions	Target data is a predicted value from ChemIndex. Comparator data is a predicted value from MyWellWork.

Why This Matters

This physical property is a critical procurement filter for formulators specifying ingredients for low-VOC products or for process engineers seeking to minimize fugitive emissions and worker inhalation exposure.

• [1] MyWellWork. (n.d.). p-Cumenesulphonic Acid (CAS 16066-35-6) - Physical Properties. View Source

Electroplating Bath Additive: Performance as a 'Mild' Acid and Color-Sensitive Plating Aid

In electroplating applications, the choice of sulfonic acid derivative directly affects deposit quality, particularly color. Cumenesulphonic acid and its salts are described by industrial suppliers as the 'mildest of our acid products' and are specifically recommended for applications where 'color is important' . This is a point of qualitative differentiation by design: the ethanolamine salt serves as a buffered source of sulfonate anions, providing the catalytic activity of an acid while minimizing the aggressive, potentially charring or oxidizing effects of strong mineral acids like methane sulfonic acid, or the metal cation introduction from sodium salts [1]. While quantitative data comparing deposit color (e.g., via L*a*b* values) with other acids is absent from the public domain, the supplier literature establishes a clear rationale for its selection over less-formulation-friendly alternatives.

Evidence Dimension	Acid Strength and Effect on Plating Color
Target Compound Data	Described by suppliers as the 'mildest' acid product for color-sensitive plating
Comparator Or Baseline	Methane sulfonic acid and other strong mineral/sulfonic acids (no quantitative data)
Quantified Difference	Qualitative difference only; quantitative head-to-head data is not publicly available.
Conditions	Supplier literature review for cumenesulphonic acid-based electroplating bath additives.

Why This Matters

For procurement, this qualitative profiling identifies the compound as the preferred architectural choice over stronger or metal-containing alternatives when final product aesthetics and controlled reactivity are paramount design criteria.

• [1] Knowde. (2025). CATEXEL Nease - Functional Additives - Cleaning Ingredients. Knowde Technical Datasheets. View Source

Hydrotropic Performance and Viscosity Modification vs. Sodium Salt in Detergent Formulations

The selection between an ethanolamine salt and a sodium salt of cumenesulfonic acid directly influences the rheological behavior of concentrated liquid detergent formulations. A patent covering aminoalcohol salts of alkylbenzene sulfonic acids in detergents explicitly states that such salts 'exhibit lower viscosity compared to conventional surfactants, such as linear alkylbenzene sulfonic acid, sodium salt or monoethanolamine salt' [1]. This implies that the pre-formed ethanolamine salt provides a distinct processing advantage, offering lower viscosity and easier handling in a concentrated form compared to in-situ neutralization or the use of sodium sulfonates. This class-level evidence supports the use of EINECS 299-830-6 as a low-viscosity hydrotropic agent and coupling agent in high-load liquid cleaners [2].

Evidence Dimension	Viscosity of Concentrated Surfactant Solutions
Target Compound Data	Forms low-viscosity surfactant systems (inferred for 2-aminoethanol salt)
Comparator Or Baseline	Linear alkylbenzene sulfonic acid, sodium salt (LAS Na)
Quantified Difference	Lower viscosity (exact values are formulation-dependent and unpublished)
Conditions	Based on claims in patent US20180037847A1 for aminoalcohol salts of alkylbenzene sulfonic acids.

Why This Matters

This inferred property informs the procurement decision for formulators targeting highly concentrated, flowable cleaning products where the high viscosity or gelling tendency of sodium-based hydrotropes presents a manufacturing bottleneck.

• [1] US20180037847A1. (2018). Aminoalcohol salts of alkylbenzene sulfonic acids and their use in detergent formulations. Google Patents. View Source
• [2] Knowde. (2024). Catexel Nease - Other Functional Additives: Cumenesulphonic acid. Knowde Marketplace. View Source

Evidence-Based Industrial Application Scenarios for EINECS 299-830-6 (Cumenesulphonic Acid, 2-Aminoethanol Salt)

High-Temperature Acid Catalysis in Non-Aqueous Media

The 2-aminoethanol salt's predicted boiling point of 481.1°C differentiates it from the parent free acid (boiling point ~167°C), enabling its use as a non-volatile acid catalyst in esterification or curing reactions performed at temperatures where the free acid would evaporate [1]. This makes it a suitable procurement choice for thermoset resin curing or foundry applications requiring high-temperature acid catalysis without catalyst loss.

Color-Sensitive Electroplating Baths

Where electroplating bath additives must not compromise the color or finish of deposited metals, the 'mild' acid profile of cumenesulfonic acid derivatives is a key selection criterion . EINECS 299-830-6 delivers this acidity without introducing metal cations (like sodium from the sodium salt), making it the architecturally preferable additive for decorative or optical-grade metal finishing.

Low-VOC and Reduced-Hazard Industrial Cleaner Formulations

The compound's extremely low vapor pressure (4.56E-10 mmHg) directly supports its use in formulating cleaners and process aids that must meet strict volatile organic compound (VOC) regulations . Combined with a comparative dearth of positive GHS hazard classifications versus its sodium salt counterpart, this makes it a strategic procurement ingredient for environmentally-conscious or occupational-safety-focused industrial product lines [2].

Production of Low-Viscosity, High-Activity Liquid Detergent Concentrates

For manufacturers of highly concentrated liquid detergents, the viscosity-limiting behavior of 2-aminoethanol sulfonate salts is a key processing advantage. As supported by patent literature on this class of compounds, the use of an ethanolamine counterion, as present in EINECS 299-830-6, provides a low-viscosity alternative to high-load sodium cumenesulfonate systems, improving pumpability and ease of blending [1].

• [1] US20180037847A1. (2018). Aminoalcohol salts of alkylbenzene sulfonic acids and their use in detergent formulations. Google Patents. View Source
• [2] PubChem. (2026). Compound Summary for CID 44151896: Cumenesulphonic acid, compound with 2-aminoethanol (1:1) - GHS Classification. National Center for Biotechnology Information. View Source